Cas no 2680804-48-0 (benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate)

• Product Name: benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate
• CAS No: 2680804-48-0
• MF: C₁₅H₁₀BrFN₂O₂
• MW: 349.154506206512
• CID: 5624205
• PubChem ID: 165929863
• Update Time: 2025-05-23

benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680804-48-0
• EN300-28298329
• benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate

• Inchi： 1S/C15H10BrFN2O2/c16-12-6-7-13(14(17)11(12)8-18)19-15(20)21-9-10-4-2-1-3-5-10/h1-7H,9H2,(H,19,20)
• InChI Key： RMKUNJHPVZPGPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C#N)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.99097g/mol
• Monoisotopic Mass: 347.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate (CAS No. 2680804-48-0)

Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate (CAS No. 2680804-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a benzyl carbamate group attached to a 4-bromo-3-cyano-2-fluorophenyl moiety, is widely utilized as an intermediate in the synthesis of more complex molecules. Its bromine and cyano functional groups make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate has surged, driven by advancements in targeted drug delivery and precision agriculture. Researchers are particularly interested in its potential role in developing kinase inhibitors and herbicides, aligning with the growing focus on sustainable chemistry and green synthesis. The compound's fluorine substitution also enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

The synthesis of Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate typically involves multi-step reactions, including halogenation, cyanation, and carbamate formation. Its CAS No. 2680804-48-0 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial for applications in GMP-compliant manufacturing.

From an industrial perspective, Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate is often discussed in the context of cost-effective scaling and process optimization. Companies are investing in continuous flow chemistry to improve yield and reduce waste, addressing the circular economy trends. Additionally, its compatibility with catalytic reactions makes it a candidate for atom-efficient transformations, a hot topic in academic publications and patent filings.

Environmental and safety considerations are paramount when handling Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Its stability under ambient conditions and compatibility with common solvents like DMF and acetonitrile further enhance its practicality for researchers.

In summary, Benzyl N-(4-bromo-3-cyano-2-fluorophenyl)carbamate (CAS No. 2680804-48-0) represents a critical junction between innovative chemistry and industrial applicability. Its relevance to life sciences and material engineering ensures its continued prominence in scientific discourse, particularly as the global community prioritizes eco-friendly synthesis and high-value intermediates.